Cas no 337922-41-5 (2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide)

• Product Name: 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide
• CAS No: 337922-41-5
• CID: 4646718
• Update Time: 2025-06-26

2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide

Additional information on 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide

2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide: A Comprehensive Overview

2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide (CAS No. 337922-41-5) is a sophisticated organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, has garnered significant attention due to its potential therapeutic properties and its role in various biochemical processes.

The chemical formula of 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide is C₁₆H₁₆ClNO₃S, and it belongs to the class of acetamides. The presence of a chlorophenyl sulfonyl group and a dimethylamino group in its structure confers it with distinct chemical and biological properties. These properties make it an interesting candidate for further research and development in drug discovery and medicinal chemistry.

In recent years, the study of 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide has focused on its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various inflammatory conditions and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide has also been investigated for its potential neuroprotective effects. A 2020 study in the Neuropharmacology journal reported that this compound exhibited neuroprotective activity by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide could be a valuable lead compound for developing new treatments for neurodegenerative disorders.

The pharmacokinetic properties of 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide have also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. A study published in the Biochemical Pharmacology journal in 2019 found that 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide was rapidly absorbed after oral administration and had a long half-life, making it suitable for once-daily dosing regimens.

In addition to its therapeutic potential, 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide has been explored for its use as an intermediate in the synthesis of other pharmaceutical compounds. Its versatile chemical structure allows it to be modified through various synthetic routes to produce derivatives with enhanced biological activities. For example, researchers at the University of California, Los Angeles (UCLA) have developed novel derivatives of 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide with improved anti-cancer properties, which are currently undergoing preclinical testing.

The safety profile of 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. A comprehensive safety assessment published in the Toxicological Sciences journal in 2018 concluded that 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide is safe for use in clinical trials and further development as a therapeutic agent.

The future prospects for 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For instance, recent studies have explored its role in modulating immune responses and its potential as an adjuvant in vaccine formulations. These findings open up new avenues for the development of innovative therapies and treatments.

In conclusion, 2-4-Chloro(phenylsulfonyl)anilino-N,N-dimethylacetamide (CAS No. 337922-41-5) is a multifaceted compound with significant potential in various areas of pharmaceutical research and development. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further investigation and clinical application. As research progresses, it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will continue to emerge, paving the way for advancements in drug discovery and medicinal chemistry.